Cas no 180292-85-7 (3(2H)-Thiophenone,dihydro-4-(1-hydroxyethylidene)-, (E)- (9CI))

• Product Name: 3(2H)-Thiophenone,dihydro-4-(1-hydroxyethylidene)-, (E)- (9CI)
• CAS No: 180292-85-7
• MF: C₆H₈O₂S
• MW: 144.191520690918
• CID: 113414
• PubChem ID: 12593640
• Update Time: 2025-04-18

3(2H)-Thiophenone,dihydro-4-(1-hydroxyethylidene)-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Thiophenone,dihydro-4-(1-hydroxyethylidene)-, (E)- (9CI)
• 1-(4-hydroxy-2,5-dihydrothiophen-3-yl)ethanone
• 180292-85-7
• 3(2H)-Thiophenone, dihydro-4-(1-hydroxyethylidene)-, (E)- (9CI)

• Inchi： 1S/C6H8O2S/c1-4(7)5-2-9-3-6(5)8/h8H,2-3H2,1H3
• InChI Key： IZVBNFWBSKGIET-UHFFFAOYSA-N
• SMILES： S1CC(=C(C(C)=O)C1)O

Computed Properties

• Exact Mass: 144.02454
• Monoisotopic Mass: 144.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3